N-[2-(1H-benzimidazol-2-yl)ethyl]-2-fluorobenzamide

• Molecular Formula: C16H14FN3O
• Molecular Weight: 283.30 g/mol
• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H14FN3O/c17-12-6-2-1-5-11(12)16(21)18-10-9-15-19-13-7-3-4-8-14(13)20-15/h1-8H,9-10H2,(H,18,21)(H,19,20)
• InChI Key: WPKIAMTVXWXAQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=NC3=CC=CC=C3N2)F

Description

N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-2-fluorobenzamide is a compound that belongs to the class of organic compounds known as benzimidazoles. These compounds are characterized by a benzene ring fused to an imidazole ring. Benzimidazoles are known for their diverse biological activities and are used in various fields such as medicinal chemistry, agriculture, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-2-fluorobenzamide typically involves the reaction of 2-fluorobenzoyl chloride with 2-(1H-1,3-benzodiazol-2-yl)ethylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using column chromatography .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the